![molecular formula C14H17NO2 B6193476 rac-(1R,7S)-4-{bicyclo[1.1.1]pentan-1-yl}-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione CAS No. 2680523-03-7](/img/no-structure.png)
rac-(1R,7S)-4-{bicyclo[1.1.1]pentan-1-yl}-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione
Overview
Description
Rac-(1R,7S)-4-{bicyclo[1.1.1]pentan-1-yl}-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione is a useful research compound. Its molecular formula is C14H17NO2 and its molecular weight is 231.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,7S)-4-{bicyclo[1.1.1]pentan-1-yl}-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione involves the preparation of a bicyclo[1.1.1]pentane derivative, which is then reacted with an azatricyclo[5.2.1.0,2,6]decane derivative to form the final product.", "Starting Materials": [ "Cyclopentadiene", "Methacrolein", "Sodium borohydride", "Sodium hydroxide", "Benzyltriethylammonium chloride", "1,3-Cyclohexadiene", "Sodium hydride", "Ethyl 2-bromoacetate", "Triethylamine", "Sodium cyanoborohydride", "1,5-Cyclooctadiene", "Sodium methoxide", "2,5-Dimethylpyrrole", "Acetic anhydride", "Sodium acetate", "Sodium nitrite", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Diethyl ether", "Chloroform", "Toluene", "Acetone", "Hexanes", "Water" ], "Reaction": [ "Preparation of bicyclo[1.1.1]pentane derivative:", "- Cyclopentadiene and methacrolein are reacted in the presence of sodium borohydride and sodium hydroxide to form a bicyclo[1.1.1]pentane derivative.", "- The bicyclo[1.1.1]pentane derivative is then reacted with benzyltriethylammonium chloride to form a bicyclo[1.1.1]pentyl derivative.", "Preparation of azatricyclo[5.2.1.0,2,6]decane derivative:", "- 1,3-Cyclohexadiene is reacted with sodium hydride to form a diene intermediate.", "- The diene intermediate is then reacted with ethyl 2-bromoacetate and triethylamine to form an ester intermediate.", "- The ester intermediate is then reduced with sodium cyanoborohydride to form an alcohol intermediate.", "- The alcohol intermediate is then reacted with 1,5-cyclooctadiene in the presence of sodium methoxide to form an azatricyclo[5.2.1.0,2,6]decane derivative.", "Final product synthesis:", "- The bicyclo[1.1.1]pentyl derivative and azatricyclo[5.2.1.0,2,6]decane derivative are reacted in the presence of 2,5-dimethylpyrrole and acetic anhydride to form a bicyclo[1.1.1]pentan-1-yl-azatricyclo[5.2.1.0,2,6]decane intermediate.", "- The intermediate is then reacted with sodium nitrite and hydrochloric acid to form a diazonium salt intermediate.", "- The diazonium salt intermediate is then reacted with sodium bicarbonate to form the final product, rac-(1R,7S)-4-{bicyclo[1.1.1]pentan-1-yl}-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione.", "- The final product is purified using standard techniques such as recrystallization and column chromatography." ] } | |
CAS No. |
2680523-03-7 |
Molecular Formula |
C14H17NO2 |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
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